Cas no 646521-42-8 (Phosphoric acid, 1-methylethyl di-sec-pentyl ester)

Phosphoric acid, 1-methylethyl di-sec-pentyl ester structure
646521-42-8 structure
Product Name:Phosphoric acid, 1-methylethyl di-sec-pentyl ester
CAS No:646521-42-8
MF:C13H29O4P
MW:280.340725660324
CID:419687
PubChem ID:22497509
Update Time:2025-04-19

Phosphoric acid, 1-methylethyl di-sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, 1-methylethyl di-sec-pentyl ester
    • dipentan-2-yl propan-2-yl phosphate
    • SCHEMBL3824537
    • 646521-42-8
    • DTXSID80626222
    • Inchi: 1S/C13H29O4P/c1-7-9-12(5)16-18(14,15-11(3)4)17-13(6)10-8-2/h11-13H,7-10H2,1-6H3
    • InChI Key: HGJGVFSXYAOLRF-UHFFFAOYSA-N
    • SMILES: P(=O)(OC(C)C)(OC(C)CCC)OC(C)CCC

Computed Properties

  • Exact Mass: 280.18047
  • Monoisotopic Mass: 280.18034640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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